N-[(5,6-dichloropyridin-3-yl)sulfonyl]-2-(2,3-difluorophenyl)cyclopropane-1-carboxamide

• IUPAC Name: N-(5,6-dichloropyridin-3-yl)sulfonyl-2-(2,3-difluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C15H10Cl2F2N2O3S/c16-11-4-7(6-20-14(11)17)25(23,24)21-15(22)10-5-9(10)8-2-1-3-12(18)13(8)19/h1-4,6,9-10H,5H2,(H,21,22)
• InChI Key: UCYWJNNRMCIMIK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)NS(=O)(=O)C2=CC(=C(N=C2)Cl)Cl)C3=C(C(=CC=C3)F)F
• Molecular Formula: C15H10Cl2F2N2O3S
• Molecular Weight: 407.2 g/mol

Description

“N-[(5,6-dichloropyridin-3-yl)sulfonyl]-2-(2,3-difluorophenyl)cyclopropane-1-carboxamide” is a complex organic compound. It contains a pyridine ring which is a basic aromatic six-membered ring with one nitrogen atom. The pyridine ring in this compound is substituted with two chlorine atoms. It also contains a sulfonyl group (SO2), a difluorophenyl group, and a cyclopropane ring.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and rings. The dichloropyridine ring, the difluorophenyl group, the sulfonyl group, and the cyclopropane ring would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The pyridine ring might undergo electrophilic substitution reactions, and the sulfonyl group could potentially be reduced. The cyclopropane ring might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar sulfonyl group and the polar amide group might increase its solubility in polar solvents. The dichloropyridine ring might make the compound more dense and increase its boiling point.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug or pesticide, for example, the mechanism of action would depend on the specific biological target.

Future Directions

The future research directions for this compound would depend on its intended use and its observed properties. If it shows promising biological activity, for example, it might be studied further as a potential drug. Alternatively, if it has interesting chemical properties, it might be studied from a purely chemical perspective.